2-((2-(azepan-1-yl)-6-methylpyrimidin-4-yl)oxy)-N-(5-fluoro-2-methylphenyl)acetamide
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Description
2-((2-(azepan-1-yl)-6-methylpyrimidin-4-yl)oxy)-N-(5-fluoro-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H25FN4O2 and its molecular weight is 372.444. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Activation Pathways
Compounds like chloroacetamide herbicides, which include structures similar to the mentioned chemical, are subject to complex metabolic activation pathways. These pathways often involve the production of intermediates that may undergo further transformations to yield bioactive or reactive species. For instance, acetochlor and metolachlor, which share structural motifs with the chemical , are metabolized in liver microsomes to produce specific metabolites. Such studies are crucial for understanding the metabolic fate and potential toxicological implications of related compounds in biological systems (Coleman et al., 2000).
Photoreactions and Stability
The photostability and photochemical behavior of compounds are vital for their potential therapeutic applications, especially for drugs exposed to light. Research on flutamide, a compound with some similarity in its use and structural features, has shown that it undergoes different photoreactions in varying solvents, which has implications for its stability and efficacy as a medication (Watanabe et al., 2015).
Novel Formulations and Derivatives
The development of novel drug formulations and derivatives is a significant area of research for compounds with complex structures. For example, the synthesis of crystalline forms of specific compounds, such as AZD-5423, a glucocorticoid receptor agonist, has been explored to improve their pharmacokinetic profiles and therapeutic efficacy. Such research can provide insights into optimizing the delivery and action of related compounds (Norman, 2013).
Antimicrobial Activity
The antimicrobial activity of novel compounds is an area of considerable interest, given the ongoing need for new antibiotics and antimicrobial agents. Studies on derivatives of pyrimidinone and oxazinone, for instance, have identified compounds with significant antimicrobial properties, suggesting potential applications for structurally similar compounds in combating microbial infections (Hossan et al., 2012).
properties
IUPAC Name |
2-[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy-N-(5-fluoro-2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25FN4O2/c1-14-7-8-16(21)12-17(14)23-18(26)13-27-19-11-15(2)22-20(24-19)25-9-5-3-4-6-10-25/h7-8,11-12H,3-6,9-10,13H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKJHQCBLXVNWCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)NC(=O)COC2=NC(=NC(=C2)C)N3CCCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.